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Compound of Interest

Compound Name: 3-Nitrobenzamide

Cat. No.: B147352

An In-depth Technical Guide to the Physical and Chemical Properties of m-Nitrobenzamide

For researchers, scientists, and professionals in drug development, a thorough understanding
of the physicochemical properties of a compound is fundamental. m-Nitrobenzamide (3-
nitrobenzamide) is an organic compound that serves as a valuable intermediate in various
chemical syntheses, including the development of pharmaceutical agents.[1] This guide
provides a detailed overview of its core physical and chemical characteristics, experimental
protocols for its synthesis and modification, and logical workflows presented through diagrams.

Core Properties of m-Nitrobenzamide

m-Nitrobenzamide is a yellow crystalline powder.[2][3][4] Its chemical structure consists of a
benzene ring substituted with an amide group and a nitro group at the meta position.[4] This
arrangement of functional groups dictates its reactivity and physical properties.[4]

Physical and Chemical Data

The quantitative physical and chemical properties of m-nitrobenzamide are summarized below
for easy reference.

Table 1: Physical Properties of m-Nitrobenzamide
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Property Value Source(s)

Molecular Weight 166.13 g/mol [2][5]

Melting Point 140-143 °C (284-291.2 °F) [2][3]

N , 310-315 °C (590-599 °F) at

Boiling Point 516171
760 mmHg
Yellow crystalline powder or

Appearance [2][3][5]
crystals

o Less than 0.1 mg/mL in water
Solubility at 18°C (64°F) [51[7]

Density ~1.5 g/cm?3 [8]

pKa 14.86 + 0.50 (Predicted) [2]

Table 2: Identification and Structural Data

Identifier Value Source(s)
CAS Number 645-09-0 [6][9][10]
Molecular Formula C7HsN203 [2][6]19]

INChl=1S/C7H6N203/c8-

InChl 7(10)5-2-1-3-6(4-5)9(11)12/h1-  [2][9]
4H,(H2,8,10)
KWAYEPXDGHYGRW-

InChiKey [2]161[9]

UHFFFAOYSA-N

i C1=CC(=CC=C1C(=O)N)--
Canonical SMILES [8]
INVALID-LINK--[O-]

Chemical Reactivity and Stability

m-Nitrobenzamide is a nitrated amide.[5][7] It is stable under normal conditions but is
incompatible with strong oxidizing agents.[2][3] The compound is probably combustible, though
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flash point data are not readily available.[2][7] The combustion of m-nitrobenzamide generates
mixed oxides of nitrogen (NOX).[5][7]

Key reactivity characteristics include:
» Weak Basicity: Like other amides, it is a very weak base, weaker than water.[5][7]
» Acidity: The imide form can react as an acid with strong bases to form salts.[5][7]

o Dehydration: Mixing with dehydrating agents like phosphorus pentoxide (P20s) or thionyl
chloride (SOCI2) will generate the corresponding nitrile.[5][7]

e Reduction: The nitro group is susceptible to reduction, a key reaction for forming amino-
derivatives which are often useful in further synthesis. Common reducing agents include
metals in acidic media (e.g., Sn/HCI) or catalytic hydrogenation.[11][12]

e Hydrolysis: The amide group can be hydrolyzed under acidic or basic conditions, though
specific kinetic data for the meta-isomer is not detailed in the provided results.

Experimental Protocols

Detailed methodologies for the synthesis and reduction of m-nitrobenzamide are crucial for its
practical application in a laboratory setting.

Synthesis of m-Nitrobenzamide from m-Nitrobenzonitrile

This protocol details the hydrolysis of a nitrile to an amide.
Experimental Procedure:

e In a reaction tube, add 0.0336 g (10 mol%) of Cesium Hydroxide Monohydrate (CsOH-Hz0)
and 2 mmol of m-nitrobenzonitrile.

o Add 1.0 mL of ammonia water to the tube to serve as the solvent.
o Seal the reaction tube securely.

e Heat the reaction mixture to 100°C for 1 hour.
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Monitor the reaction conversion rate using Gas Chromatography-Mass Spectrometry (GC-
MS).

Upon completion (conversion >99%), purify the product by column chromatography to yield
m-nitrobenzamide.[13]

Reduction of m-Nitrobenzamide to m-Aminobenzamide

This protocol describes a general method for the reduction of an aromatic nitro group to a

primary amine using iron powder.

Experimental Procedure:

Suspend the nitroaromatic compound (m-nitrobenzamide) in a suitable solvent such as
water, ethanol, or a mixture thereof, in a round-bottom flask.

Add iron powder to the suspension.

Add a catalyst such as ammonium chloride or acetic acid.

Heat the reaction mixture to reflux with vigorous stirring.

Monitor the progress of the reaction by Thin Layer Chromatography (TLC) or Liquid
Chromatography-Mass Spectrometry (LC-MS) until the starting material is consumed.

After completion, cool the mixture to room temperature and dilute it with water.

Filter the mixture through a pad of Celite® to remove the iron salts.

Extract the aqueous filtrate with a suitable organic solvent (e.g., ethyl acetate).

Combine the organic layers, dry over anhydrous sodium sulfate, and concentrate under
reduced pressure to afford the crude amine product.

Purify the resulting m-aminobenzamide if necessary.[12]

Visualized Workflows and Pathways
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To better illustrate the logical flow of experimental and chemical processes involving m-
nitrobenzamide, the following diagrams are provided in DOT language.

Synthesis Workflow

1. Reagents
(m-nitrobenzonitrile, CsOH-H20, NH3:-H20)

ombine & Heat

2. Reaction
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4. Work-up & Purification
(Column Chromatography)

5. Final Product

(m-nitrobenzamide)

Click to download full resolution via product page

Caption: A generalized workflow for the synthesis of m-nitrobenzamide.
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Caption: The direct reduction pathway of an aromatic nitro group to an amine.[14]
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Experimental Logic for Reduction Protocol
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l
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Click to download full resolution via product page

Caption: Logical workflow for the reduction of m-nitrobenzamide.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
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accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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